Cas no 1621323-36-1 (4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride)

• Product Name: 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride
• CAS No: 1621323-36-1
• MF: C₃H₃ClN₂O₄S
• MW: 198.584918260574
• CID: 5245482
• Update Time: 2025-05-20

4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-sulfonyl chloride, 4-methoxy-
• 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride

• Inchi： 1S/C3H3ClN2O4S/c1-9-2-3(6-10-5-2)11(4,7)8/h1H3
• InChI Key： UKHUFKCSKQAGPC-UHFFFAOYSA-N
• SMILES： O1N=C(OC)C(S(Cl)(=O)=O)=N1

Additional information on 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride

4-Methoxy-1,2,5-oxadiazole-3-sulfonyl Chloride (CAS No. 1621323-36-1): A Comprehensive Overview

4-Methoxy-1,2,5-oxadiazole-3-sulfonyl chloride (CAS No. 1621323-36-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and a sulfonyl chloride moiety, making it an intriguing candidate for various applications.

The chemical structure of 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride is defined by its molecular formula C₅H₄N₂O₄S. The presence of the sulfonyl chloride functional group imparts high reactivity, enabling it to participate in a wide range of chemical reactions. This reactivity is particularly valuable in the synthesis of complex molecules and drug candidates.

In recent years, the study of 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride has been driven by its potential as a building block in the development of novel pharmaceuticals. Research has shown that compounds containing this scaffold exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and autoimmune disorders.

The synthesis of 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride typically involves multi-step processes that ensure high purity and yield. One common synthetic route involves the reaction of 4-methoxybenzohydrazide with chlorosulfonic acid to form the desired product. This method has been optimized to minimize side reactions and improve overall efficiency. The resulting compound can then be further modified through various chemical transformations to generate a diverse array of derivatives with tailored properties.

The physicochemical properties of 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride, such as its solubility and stability, are crucial for its application in pharmaceutical research. It is generally soluble in polar organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions. Additionally, its thermal stability allows for its handling under standard laboratory conditions without significant degradation.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and institutional protocols, it is generally recommended to handle 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride with appropriate personal protective equipment (PPE) due to its reactivity. This includes wearing gloves, goggles, and a lab coat to minimize exposure risks.

The biological activity of 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride-based compounds has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated that these compounds can effectively inhibit the activity of specific enzymes involved in disease pathways. For example, one study reported that a derivative of this compound exhibited potent inhibition against human epidermal growth factor receptor 2 (HER2), a key target in breast cancer therapy.

Clinical trials involving compounds derived from 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride are currently underway to evaluate their safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes, with several candidates advancing to later stages of development. These trials are essential for validating the therapeutic potential of these compounds and ensuring their safe use in clinical settings.

In conclusion, 4-methoxy-1,2,5-oxadiazole-3-sulfonyl chloride (CAS No. 1621323-36-1) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and reactivity make it an attractive candidate for the synthesis of novel drug candidates with diverse biological activities. Ongoing research continues to uncover new applications and optimize synthetic methods for this compound, further solidifying its importance in the field.